Cas no 946321-87-5 (N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide)

• Product Name: N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• CAS No: 946321-87-5
• MF: C₂₅H₂₅N₅O₄S
• MW: 491.56210398674
• CID: 5459308
• Update Time: 2025-05-19

N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(2-morpholin-4-yl-4-oxo-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

• Inchi： 1S/C25H25N5O4S/c1-2-34-19-11-7-6-10-18(19)26-20(31)16-30-24(32)22-23(21(28-30)17-8-4-3-5-9-17)35-25(27-22)29-12-14-33-15-13-29/h3-11H,2,12-16H2,1H3,(H,26,31)
• InChI Key： BLJLNLKGDHFJRH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CN1C(=O)C2N=C(N3CCOCC3)SC=2C(C2=CC=CC=C2)=N1

Additional information on N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

Comprehensive Overview of N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS No. 946321-87-5)

N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS No. 946321-87-5) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of thiazolo[4,5-d]pyridazine derivatives, which are known for their diverse pharmacological and chemical properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular formula of N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide includes multiple functional groups, such as morpholine, phenyl, and thiazole rings, which contribute to its unique reactivity and biological activity. These structural features make it a valuable intermediate in the synthesis of novel bioactive molecules. Recent studies highlight its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy.

One of the key areas of interest for CAS No. 946321-87-5 is its potential use in cancer research. The compound's ability to interact with specific cellular pathways has drawn attention from oncologists and medicinal chemists. With the growing demand for personalized cancer treatments, this molecule could play a pivotal role in developing next-generation therapeutics. Additionally, its structural complexity offers opportunities for computational drug design, a rapidly evolving field that leverages AI-driven molecular modeling.

Beyond biomedical applications, N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide is also explored in material science. Its conjugated system and electron-rich moieties make it a candidate for organic electronics, such as OLEDs and sensors. As the demand for sustainable and high-performance materials rises, this compound could contribute to innovations in green chemistry and renewable energy technologies.

The synthesis of CAS No. 946321-87-5 involves multi-step organic reactions, often requiring catalysis and chiral resolution techniques. Researchers are optimizing these processes to improve yield and scalability, addressing the need for cost-effective production in industrial settings. Furthermore, advancements in flow chemistry and microwave-assisted synthesis are being applied to streamline its manufacturing, reflecting the broader shift toward automated and sustainable chemical processes.

From a commercial perspective, the market for thiazolo[4,5-d]pyridazine derivatives is expanding, driven by their versatility in pharmaceutical and agrochemical applications. Companies specializing in custom synthesis and contract research are actively offering N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide as a building block for drug development. This aligns with the increasing outsourcing of R&D activities by biotech firms and academic institutions.

In summary, N-(2-ethoxyphenyl)-2-2-(morpholin-4-yl)-4-oxo-7-phenyl-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS No. 946321-87-5) represents a promising compound with wide-ranging applications in medicine, materials science, and industrial chemistry. Its unique structure and functional properties position it at the forefront of innovation, catering to the evolving needs of researchers and industries worldwide.